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Compound of Interest

Compound Name:
3-Methyl-2-methylsulfanyl-5-

nitropyridine

Cat. No.: B13838380

Get Quote

CAS Number: 66665-85-8 Role: Advanced Intermediate for Drug Discovery & Agrochemical

Synthesis

Part 1: Executive Technical Summary
3-Methyl-2-(methylthio)-5-nitropyridine is a highly functionalized pyridine scaffold characterized

by a "push-pull" electronic system. It features an electron-withdrawing nitro group at the C5

position and an electron-donating methylthio group at the C2 position, with a methyl group at

C3 providing steric modulation.[1] This specific substitution pattern makes it a versatile

intermediate for constructing fused heterocycles (e.g., pyrido[2,3-d]pyrimidines) and kinase

inhibitors where the C2 and C5 positions require distinct, sequential functionalization.

Physicochemical Constants[2][3][4]
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Property Value Note

CAS Number 66665-85-8 Verified Identifier

Molecular Formula

C

H

N

O

S

Molecular Weight 184.22 g/mol

SMILES Cc1cc(cnc1SC)[O-]

InChIKey AUZIYQ...[2][3][4] (Derivative)
Standard InChIKey generation

applies

Appearance Yellow Crystalline Solid Typical of nitro-pyridines

Solubility DMSO, DMF, DCM, EtOAc Low water solubility

Predicted pKa ~1-2 (Pyridine N) Basicity reduced by 5-NO

Part 2: Structural Logic & Reactivity Analysis
As a Senior Application Scientist, it is critical to understand why this molecule is selected for

synthesis campaigns. It is not merely a building block; it is a programmable scaffold.

The "Push-Pull" Electronic System
C5-Nitro Group (The Activator): The strong electron-withdrawing nature of the nitro group at

C5 significantly lowers the electron density of the pyridine ring.[1] This activates the C2

position for Nucleophilic Aromatic Substitution (S

Ar), although the presence of the -SMe group (a donor) moderates this compared to a 2-
chloro analog.

C2-Methylthio Group (The Masked Handle): The -SMe group serves two roles:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.prepchem.com/2-methylthio-5-nitro-pyridine/
https://www.chemicalbook.com/SpectrumEN_23056-40-8_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_22280-56-4_1HNMR.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/chemistry-2-chloro-3-methyl-5-nitropyridine-synthesis-expert-um
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13838380?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection: It masks the C2 position, preventing unwanted reactions during

transformations at the C5-nitro group (e.g., reduction to amine).

Leaving Group Precursor: It can be oxidized to a sulfoxide (-SOMe) or sulfone (-SO

Me), transforming a poor leaving group into an excellent one for subsequent displacement
by amines or alkoxides.

C3-Methyl Group (The Modulator): The methyl group at C3 introduces steric bulk adjacent to

the C2 reaction center. This can improve regioselectivity during reactions at C2 by

discouraging attack by bulky nucleophiles unless forced, providing a "selectivity filter."

Part 3: Synthesis Protocol
The synthesis of 3-Methyl-2-(methylthio)-5-nitropyridine typically proceeds via S

Ar displacement of a halogenated precursor. The following protocol is designed for high-
throughput validation and scalability.

Precursor Selection[1]
Starting Material: 2-Chloro-3-methyl-5-nitropyridine (CAS 22280-56-4).[4]

Reagent: Sodium Thiomethoxide (NaSMe).

Step-by-Step Methodology
Objective: Synthesis of 3-Methyl-2-(methylthio)-5-nitropyridine on a 10g scale.

Preparation:

Charge a dry 250 mL round-bottom flask with 2-Chloro-3-methyl-5-nitropyridine (10.0 g,

58.0 mmol).

Add anhydrous DMF (Dimethylformamide) or MeCN (Acetonitrile) (100 mL). Note: DMF is

preferred for solubility, but MeCN simplifies workup.

Cool the solution to 0°C using an ice bath.

Reaction:
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Add Sodium Thiomethoxide (4.47 g, 63.8 mmol, 1.1 eq) portion-wise over 15 minutes.

Caution: Exothermic. Odor control required (mercaptan species).

Remove the ice bath and allow the reaction to warm to Room Temperature (RT).

Stir for 2–4 hours. Monitor by TLC (System: 20% EtOAc/Hexanes) or LC-MS. The starting

chloride should be consumed.

Workup (Precipitation Method):

Pour the reaction mixture slowly into Ice Water (400 mL) with vigorous stirring.

The product should precipitate as a yellow solid.[5] Stir for 30 minutes to granulate the

solid.

Filter the solid using a Buchner funnel.

Wash the cake with water (3 x 50 mL) to remove residual DMF and salts.

Purification:

Dry the solid in a vacuum oven at 40°C.

Recrystallization: If purity is <98%, recrystallize from Ethanol or an EtOAc/Heptane

mixture.

Synthesis Workflow Diagram

2-Chloro-3-methyl-
5-nitropyridine

NaSMe (1.1 eq)
DMF, 0°C -> RT

Dissolution Meisenheimer
Complex

Nucleophilic Attack 3-Methyl-2-(methylthio)-
5-nitropyridine

-NaCl
(Elimination)

Click to download full resolution via product page

Figure 1: S

Ar reaction pathway for the synthesis of the target compound.
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Part 4: Key Transformations & Applications
This compound is rarely the final drug; it is a pivot point. The two primary vectors for

divergence are the Nitro Reduction and the Sulfur Oxidation/Displacement.

Reduction to Aniline (C5 Functionalization)
The nitro group is reduced to an amine to allow amide coupling or urea formation (common in

kinase inhibitors).

Reagents: H

(Pd/C) or Fe/NH

Cl.

Product: 3-Methyl-2-(methylthio)-5-aminopyridine.

Note: The sulfur atom can poison Palladium catalysts. Iron-mediated reduction or

Hydrazine/Raney Nickel is often preferred to preserve the SMe group.

Sulfur Activation (C2 Functionalization)
To swap the SMe group for a more complex amine or ether, it must first be activated.

Oxidation: Treatment with m-CPBA (meta-Chloroperoxybenzoic acid) or Oxone yields the

sulfone (-SO

Me).

Displacement: The sulfone is a "super-leaving group" on this electron-deficient ring, allowing

displacement by amines under mild conditions.

Reactivity Tree Diagram
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Figure 2: Divergent synthesis pathways utilizing the nitro and methylthio handles.

Part 5: Safety & Handling (SDS Highlights)
Hazard Classification: Irritant (Skin/Eye/Respiratory).[6] Potential sensitizer due to the

pyridine/nitro moiety.

Odor: Sulfur-containing compounds often carry a stench; however, the methylthio ether is

less volatile than the thiol. Use a fume hood.

Storage: Store under inert atmosphere (Nitrogen/Argon) to prevent slow oxidation of the

sulfur to sulfoxide. Keep cool (2-8°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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